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Compound of Interest

Compound Name: 5-azido-1,3-dimethyl-1H-pyrazole

Cat. No.: B1381701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-azido-1,3-dimethyl-1H-pyrazole is a heterocyclic organic compound with the CAS Number

1909316-92-2.[1][2][3] This technical guide provides a comprehensive overview of its chemical

properties, a probable synthesis route, and potential applications, particularly in the context of

medicinal chemistry and drug development. The pyrazole core is a well-established

pharmacophore found in numerous therapeutic agents, and the introduction of an azido group

offers a versatile handle for further chemical modifications, such as "click chemistry."[4] This

document aims to serve as a foundational resource for researchers interested in utilizing this

compound in their scientific endeavors.

Chemical Properties and Structure
5-azido-1,3-dimethyl-1H-pyrazole possesses a five-membered aromatic pyrazole ring

substituted with two methyl groups at positions 1 and 3, and an azide group at position 5.

Molecular Formula: C₅H₇N₅[1]

Molecular Weight: 137.14 g/mol

The presence of the azido group makes this compound energetic and allows for a variety of

chemical transformations, most notably 1,3-dipolar cycloaddition reactions.
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Structural Representation:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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